Cas no 858117-69-8 (Methanone, (4-nitro-1H-pyrrolo[2,3-b]pyridin-3-yl)phenyl-)

Methanone, (4-nitro-1H-pyrrolo[2,3-b]pyridin-3-yl)phenyl- structure
858117-69-8 structure
Product Name:Methanone, (4-nitro-1H-pyrrolo[2,3-b]pyridin-3-yl)phenyl-
CAS No:858117-69-8
MF:C14H9N3O3
MW:267.239562749863
CID:663260
PubChem ID:11402895
Update Time:2025-04-19

Methanone, (4-nitro-1H-pyrrolo[2,3-b]pyridin-3-yl)phenyl- Chemical and Physical Properties

Names and Identifiers

    • Methanone, (4-nitro-1H-pyrrolo[2,3-b]pyridin-3-yl)phenyl-
    • (4-nitro-1H-pyrrolo[2,3-b]pyridin-3-yl)-phenylmethanone
    • SCHEMBL878818
    • 858117-69-8
    • DTXSID60464826
    • Inchi: 1S/C14H9N3O3/c18-13(9-4-2-1-3-5-9)10-8-16-14-12(10)11(17(19)20)6-7-15-14/h1-8H,(H,15,16)
    • InChI Key: CIUQRALHSQKXJW-UHFFFAOYSA-N
    • SMILES: O=C(C1C=CC=CC=1)C1=CNC2C1=C(C=CN=2)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 267.06439116g/mol
  • Monoisotopic Mass: 267.06439116g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 2
  • Complexity: 390
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 91.6Ų
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